Cas no 2172243-70-6 (2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid)

• Product Name: 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid
• CAS No: 2172243-70-6
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6599310
• PubChem ID: 165571946
• Update Time: 2025-10-23

2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid
• 2172243-70-6
• 2-ethyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}butanoic acid
• EN300-1560389

• Inchi： 1S/C25H25N3O5S/c1-3-25(4-2,22(30)31)28-21(29)20-13-26-23(34-20)27-24(32)33-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-13,19H,3-4,14H2,1-2H3,(H,28,29)(H,30,31)(H,26,27,32)
• InChI Key： OHJBHEHNYNYLMA-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NC(C(=O)O)(CC)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 146Ų

Additional information on 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid

Comprehensive Analysis of 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid (CAS No. 2172243-70-6)

The compound 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid (CAS No. 2172243-70-6) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thiazole ring, makes it a valuable intermediate in the development of novel bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and bioconjugation techniques.

One of the most searched topics related to CAS No. 2172243-70-6 is its synthetic pathway and purity standards. The compound is often utilized in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amines. This method is widely adopted in the production of therapeutic peptides, a rapidly growing segment in the pharmaceutical industry. The demand for high-purity 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems.

Another area of interest is the compound's solubility and stability under various conditions. Researchers frequently inquire about optimal storage conditions for CAS No. 2172243-70-6 to ensure its longevity and efficacy in experiments. The thiazole moiety in its structure contributes to its chelating properties, making it a candidate for metal-ion coordination studies. This feature is particularly relevant in the context of biomimetic chemistry and enzyme mimicry, which are hot topics in contemporary scientific literature.

The Fmoc-protected derivative of this compound is also a subject of frequent searches, as it plays a pivotal role in peptide elongation and sequence control. With the rise of AI-driven drug design and computational chemistry, the precise manipulation of such intermediates has become more critical than ever. The compound's compatibility with automated synthesizers and high-throughput screening platforms further enhances its appeal to modern laboratories.

In addition to its pharmaceutical applications, 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid is explored in material science for the development of functional polymers. Its ability to form stable amide bonds and hydrogen-bonding networks makes it a promising candidate for smart materials and nanotechnology applications. This interdisciplinary potential aligns with the growing trend of convergent research, where chemistry, biology, and engineering intersect to solve complex problems.

Quality control and analytical characterization of CAS No. 2172243-70-6 are also frequently discussed topics. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying the compound's identity and purity. These methods are crucial for ensuring reproducibility in research, a cornerstone of evidence-based science. The compound's spectroscopic fingerprints are well-documented, aiding in its rapid identification and validation.

Finally, the environmental and sustainability aspects of producing 2-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}butanoic acid are gaining attention. Researchers are investigating green chemistry approaches to synthesize this compound with minimal waste and energy consumption. This focus on eco-friendly synthesis resonates with the global push toward sustainable development in the chemical industry.